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Compound of Interest

Compound Name: Karrikin 2

Cat. No.: B013469 Get Quote

Introduction

Karrikin 2 (KAR2) is a butenolide compound found in plant-derived smoke that acts as a

potent seed germination stimulant.[1][2] It is a key signaling molecule in post-fire ecosystems

and is increasingly utilized in research to understand plant development, including seed

dormancy, seedling photomorphogenesis, and responses to abiotic stress.[3][4][5] The KAI2

signaling pathway, through which KAR2 acts, is a focal point of study in plant biology.[4][6]

Accurate and consistent preparation of KAR2 stock solutions is critical for obtaining reliable

and reproducible experimental results. These notes provide a detailed protocol for the

preparation, storage, and handling of KAR2 solutions for research applications.

Data Summary: Karrikin 2 Properties and Storage
The following table summarizes the key quantitative data for Karrikin 2, compiled from various

suppliers and literature.
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Parameter Value Source(s)

Molecular Formula C₇H₄O₃ [1][7][8]

Molecular Weight 136.1 g/mol [1][7][8][9]

Appearance White to light brown solid [7][8]

Purity >95% to ≥98% [1][7][9]

Solubility
Soluble in DMSO, DMF,

Ethanol, Methanol, Chloroform
[1][2][7][9]

DMSO: 50 mg/mL (367.38

mM); may require sonication
[8]

Storage (Solid) -20°C for ≥ 3 years [1][2][8]

4°C for 2 years [8]

Storage (Stock Solution) -80°C for up to 6 months [8][10]

-20°C for up to 1 month [8][10]

Experimental Protocol: Preparation of a 10 mM
KAR2 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM primary stock solution of Karrikin 2 in

DMSO, which can then be used to make fresh working solutions for various bioassays.

1. Materials and Equipment

Karrikin 2 (KAR2) solid powder

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Pipette and sterile filter tips

Analytical balance
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Vortex mixer

Optional: Ultrasonic water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2. Safety Precautions

Karrikin 2 should be considered hazardous until more information is available.[1]

Handle the powder in a chemical fume hood to avoid inhalation.

Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after handling.[1]

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Use appropriate gloves and handle with care.

3. Procedure for 10 mM Stock Solution

Calculate Required Mass: Determine the amount of KAR2 powder needed. To prepare 1 mL

of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 136.1 g/mol x 1000 mg/g = 1.361 mg

Weighing Karrikin 2:

Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical balance.

Carefully add approximately 1.36 mg of KAR2 powder to the tube. Record the exact

weight.

Dissolving in DMSO:

Based on the actual mass of KAR2 weighed, calculate the precise volume of DMSO

needed to achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 136.1 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (µL/L)
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Add the calculated volume of DMSO to the microcentrifuge tube containing the KAR2

powder.

Vortex the tube vigorously for 1-2 minutes until the solid is completely dissolved.

If dissolution is difficult, sonicate the tube in a water bath for 5-10 minutes.[8]

Storage of Stock Solution:

To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock

solution into smaller volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[8]

Clearly label all tubes with the compound name (KAR2), concentration (10 mM in DMSO),

and date of preparation.

For long-term storage (up to 6 months), store the aliquots at -80°C.[8][10] For short-term

storage (up to 1 month), use -20°C.[8][10]

4. Preparation of Working Solutions

For most biological assays, KAR2 is used at concentrations ranging from nanomolar (nM) to

micromolar (µM).[3][7] Prepare fresh working solutions by diluting the 10 mM primary stock

solution in the appropriate sterile solvent or culture medium for your experiment (e.g., sterile

water or MS medium).

Example Dilution for a 1 µM Working Solution:

Perform a serial dilution. For instance, dilute the 10 mM stock 1:100 in sterile water to get

a 100 µM intermediate solution.

Then, dilute this 100 µM solution 1:100 in your final assay medium to achieve a 1 µM

working concentration.

Note: Always include a vehicle control in your experiments containing the same final

concentration of the solvent (e.g., DMSO) used for dilution.
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Workflow for KAR2 Stock Solution Preparation

Preparation

Storage
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2. Calculate Solvent Volume
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5. Aliquot into Tubes

6. Store at -80°C or -20°C
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Caption: Workflow for preparing Karrikin 2 stock solutions.

Karrikin 2 Signaling Pathway Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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